Cas no 52126-35-9 (2,4-Pentadienoyl chloride, (2E)-)

• Product Name: 2,4-Pentadienoyl chloride, (2E)-
• CAS No: 52126-35-9
• MF: C₅H₅ClO
• MW: 116.545600652695
• CID: 360530
• PubChem ID: 53960656
• Update Time: 2025-04-19

2,4-Pentadienoyl chloride, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoyl chloride, (2E)-
• penta-2,4-dienoyl chloride
• 2,4-Pentadienoyl chloride
• DTXSID00707986
• 52126-35-9

• Inchi： 1S/C5H5ClO/c1-2-3-4-5(6)7/h2-4H,1H2
• InChI Key： JKSIUSSQWDHHKM-UHFFFAOYSA-N
• SMILES： ClC(C=CC=C)=O

Computed Properties

• Exact Mass: 116.00295
• Monoisotopic Mass: 116.0028925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07